![molecular formula C21H17ClN2O2 B6141502 N,N'-[(4-chlorophenyl)methylene]dibenzamide](/img/structure/B6141502.png)
N,N'-[(4-chlorophenyl)methylene]dibenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N,N’-[(4-chlorophenyl)methylene]dibenzamide” is a chemical compound . It is also known as "Acetanilide, 4’-chloro-; p-Chloroacetanilide; Acetic-4-chloroanilide; N- (4-Chlorophenyl)acetamide; N-Acetyl-p-chloroaniline; 4-Chloroacetanilide; 4’-Chloroacetanilide; Acet-p-chloroanilide; N- (p-Chlorophenyl)acetamide" .
Synthesis Analysis
The synthesis of this compound could involve a condensation reaction between 4-chlorobenzophenone and tosyl hydrazide . Another possible synthesis method involves the reaction of p-chlorobenzaldehyde and p-bromoaniline .Molecular Structure Analysis
The molecular structure of “N,N’-[(4-chlorophenyl)methylene]dibenzamide” was confirmed by their physicochemical data . The plane of the methyl-substituted benzene ring forms dihedral angles with those of the chlorine-substituted benzene ring and the benzene ring .Scientific Research Applications
CDB has been found to have various scientific research applications, including its potential use as a tool for studying the function of the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain, mood, appetite, and memory. CDB has been found to interact with this system by binding to the CB1 receptor, which is involved in the regulation of these processes.
Mechanism of Action
CDB's mechanism of action involves its interaction with the CB1 receptor in the endocannabinoid system. CDB has been found to act as a negative allosteric modulator of this receptor, which means that it reduces the activity of the receptor. This results in the modulation of various physiological processes that are regulated by the endocannabinoid system.
Biochemical and Physiological Effects:
CDB has been found to have various biochemical and physiological effects, including its potential use as an analgesic, anti-inflammatory, and anti-anxiety agent. CDB has also been found to have neuroprotective effects and has been shown to reduce the severity of seizures in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using CDB in lab experiments is its ability to selectively modulate the CB1 receptor without affecting other receptors in the endocannabinoid system. This allows for the specific study of the effects of CB1 receptor modulation on various physiological processes. However, one of the limitations of using CDB in lab experiments is its relatively low potency compared to other CB1 receptor modulators.
Future Directions
There are several future directions for the use of CDB in scientific research. One potential direction is the development of more potent CB1 receptor modulators based on the structure of CDB. Another direction is the study of the effects of CDB on other physiological processes that are regulated by the endocannabinoid system. Additionally, the use of CDB in combination with other compounds may lead to the development of more effective therapies for various diseases and conditions.
Conclusion:
In conclusion, CDB is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CDB has been found to have various biochemical and physiological effects and has been shown to selectively modulate the CB1 receptor in the endocannabinoid system. While there are limitations to its use in lab experiments, there are several future directions for the use of CDB in scientific research.
Synthesis Methods
CDB can be synthesized using various methods, including the condensation of 4-chlorobenzaldehyde with 2-aminobenzamide in the presence of a catalyst such as acetic anhydride. Another method involves the reaction of 4-chlorobenzaldehyde with 2-aminobenzamide in the presence of a base such as sodium hydroxide. The resulting product is then purified using techniques such as chromatography.
properties
IUPAC Name |
N-[benzamido-(4-chlorophenyl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2/c22-18-13-11-15(12-14-18)19(23-20(25)16-7-3-1-4-8-16)24-21(26)17-9-5-2-6-10-17/h1-14,19H,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQLKTRRVKOCOIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(C2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.